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Compound of Interest

Compound Name: CGS 21680 Hydrochloride

Cat. No.: B1663377 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information on the shelf life, storage, and handling of CGS 21680 hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is CGS 21680 hydrochloride?

A1: CGS 21680 hydrochloride is a potent and selective agonist for the adenosine A2A

receptor, with a Ki value of approximately 27 nM.[1] It is widely used in research to study the

physiological and pathological roles of the A2A receptor, which is involved in various processes

including inflammation, neurotransmission, and cardiovascular function.[2]

Q2: How should the solid (powder) form of CGS 21680 hydrochloride be stored?

A2: The solid form should be stored desiccated at -20°C.

Q3: What is the shelf life of solid CGS 21680 hydrochloride?

A3: When stored correctly at -20°C, the solid powder is stable for at least three to four years.[3]

[4]

Q4: How should I prepare and store stock solutions?

A4: It is recommended to prepare concentrated stock solutions in a suitable solvent like DMSO.

[3] After preparation, the stock solution should be aliquoted into single-use vials to prevent
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degradation from repeated freeze-thaw cycles.[1][3]

Q5: What is the recommended storage duration for stock solutions?

A5: The stability of stock solutions depends on the storage temperature. For long-term storage,

aliquots should be kept at -80°C, where they can be stable for up to two years.[1] For shorter-

term storage, -20°C is acceptable for up to one year.[1] Some suppliers suggest shorter

stability of only one month at -20°C in solvent.[3]

Data Summary Tables
Table 1: Recommended Storage and Shelf Life

Form
Storage
Temperature

Recommended
Shelf Life

Special
Instructions

Solid/Powder -20°C 3 - 4 years[3][4] Store desiccated

Stock Solution -80°C 1 - 2 years[1][3][5]

Aliquot to avoid

freeze-thaw cycles[1]

[3]

Stock Solution -20°C 1 month - 1 year[1][3]

Aliquot to avoid

freeze-thaw cycles[1]

[3]

Table 2: Solubility Information

Solvent Maximum Concentration

DMSO 53.6 - 107 mg/mL (100 - 200 mM)[3][5]

DMF 20 mg/mL[4]

45% (w/v) aq 2-hydroxypropyl-β-cyclodextrin 20 mg/mL[6]

Water Insoluble[3][5]

Ethanol Insoluble[3][5]
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Note: The molecular weight of CGS 21680 hydrochloride is approximately 536.0 g/mol .[4][6]

Batch-specific molecular weights may vary due to hydration, which can affect the solvent

volumes needed for preparing stock solutions.

Troubleshooting Guide
Issue: The compound is difficult to dissolve in DMSO.

Possible Cause: The DMSO may have absorbed moisture, which can reduce the solubility of

CGS 21680 hydrochloride.[3]

Solution: Always use fresh, anhydrous-grade DMSO for preparing stock solutions.[3] Gentle

warming or vortexing can also aid in dissolution.

Issue: Inconsistent or weak activity in cell-based assays.

Possible Cause 1: Compound Degradation. Repeated freeze-thaw cycles can degrade the

compound in solution, leading to reduced potency.

Solution 1: Always aliquot stock solutions into single-use volumes after preparation.[1][3]

Prepare fresh dilutions for each experiment from a new aliquot.

Possible Cause 2: Improper Storage. Storing stock solutions at temperatures warmer than

recommended (e.g., 4°C) or for longer than the recommended duration can lead to

degradation.

Solution 2: Strictly adhere to the storage guidelines summarized in Table 1. When in doubt,

prepare a fresh stock solution from the solid powder.

Issue: Precipitation observed after diluting the DMSO stock solution in aqueous media.

Possible Cause: CGS 21680 hydrochloride has very low solubility in aqueous solutions.[3]

[5] High concentrations of DMSO carried over into the aqueous buffer can cause the

compound to precipitate.

Solution: Ensure the final concentration of DMSO in your experimental medium is low

(typically <0.5%) to maintain solubility. Perform serial dilutions to minimize the amount of
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stock solution added to the final aqueous preparation. For in vivo preparations, specialized

vehicles containing agents like PEG300 and Tween80 may be required.[3]

Experimental Protocols & Visualizations
Protocol: Preparation of a 10 mM DMSO Stock Solution

Preparation: Allow the vial of solid CGS 21680 hydrochloride to equilibrate to room

temperature before opening to prevent moisture condensation.

Weighing: Accurately weigh a specific amount of the powder (e.g., 5.36 mg) in a sterile

microcentrifuge tube.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO (e.g., 1 mL for 5.36 mg

to make a 10 mM solution) to the powder.

Mixing: Vortex the solution thoroughly until all the solid is completely dissolved.

Aliquoting: Dispense the stock solution into small-volume, single-use aliquots (e.g., 20 µL) in

sterile cryovials.

Storage: Store the aliquots at -80°C for long-term use or -20°C for shorter-term use as per

the guidelines in Table 1.

Visualizations
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Caption: CGS 21680 signaling pathway via the A2A receptor.
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Caption: Experimental workflow for stock solution preparation.
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Unexpected Experimental Results

Were stock solutions stored
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cycles avoided?

Yes
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No
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Action:
Discard current stock and prepare
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Yes
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Caption: Troubleshooting logic for unexpected results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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